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Compound of Interest

Compound Name: Melanotan Il acetate

Cat. No.: B10783299

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melanotan Il (MT-II) is a synthetic analogue of the naturally occurring alpha-melanocyte-
stimulating hormone (a-MSH). It is a potent non-selective agonist for melanocortin receptors
MC1, MC3, MC4, and MC5.[1][2] In a laboratory setting, MT-Il is a valuable tool for
investigating various physiological processes, including skin pigmentation, sexual function, and
metabolic pathways.[2] These application notes provide a comprehensive protocol for the
reconstitution, handling, and storage of lyophilized Melanotan Il acetate to ensure its stability
and integrity for reliable experimental outcomes.

Quantitative Data Summary
Table 1: Recommended Solvents for Reconstitution
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Solvent

Key Characteristics Recommended Use

Sterile Distilled Water

Suitable for single-use
applications where the entire
reconstituted volume will be Immediate use in experiments.

used shortly after preparation.

[2](3]

Bacteriostatic Water (0.9%

benzyl alcohol)

Contains a preservative to

inhibit bacterial growth, . )
) i Multiple uses from a single
allowing for multiple ) i
) reconstituted vial.
withdrawals from the same

vial.[2]

Table 2: Storage Conditions and Stability

Storage .
Form Duration Notes
Temperature
Should be stored
desiccated.[4][5]
N Long-term (months to
Lyophilized Powder -20°C to -80°C Stable forup to 3
years)[3][4]
weeks at room
temperature.[3][5]
N Short-term (1-2 For short-term
Lyophilized Powder 4°C
months)[6] storage.
. . Protect from light.[1]
Reconstituted Solution  2°C to 8°C Up to 2 weeks[3][7] 7]
For longer-term
storage, it is advisable
) ) to aliquot the solution
Reconstituted Solution  -20°C Long-term

into single-use vials to
avoid repeated freeze-

thaw cycles.[1][3]

Experimental Protocols
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Reconstitution of Lyophilized Melanotan Il Acetate

This protocol outlines the steps for reconstituting lyophilized Melanotan Il acetate to a desired
concentration for laboratory use.

Materials:

Vial of lyophilized Melanotan Il acetate

Sterile distilled water or bacteriostatic water

Sterile syringes and needles

Alcohol swabs

Sterile, empty vials for aliquoting (optional)
Procedure:

o Acclimatization: Allow the vial of lyophilized Melanotan Il to reach room temperature before
opening to prevent condensation.[2]

 Sterilization: Clean the rubber stoppers of the Melanotan Il vial and the solvent vial with an
alcohol swab and allow them to air dry.[1]

e Solvent Preparation: Using a sterile syringe, draw up the desired volume of the chosen
solvent (sterile distilled water or bacteriostatic water). A common practice is to add 1 mL of
water to a 10 mg vial to yield a concentration of 10 mg/mL.[1]

e Solvent Addition: Slowly inject the solvent into the Melanotan Il vial, directing the stream
against the side of the vial to minimize foaming.[1][2]

o Dissolution: Gently swirl the vial until the lyophilized powder is completely dissolved. Do not
shake vigorously, as this can degrade the peptide.[1][2][8]

 Visual Inspection: Once dissolved, the solution should be clear. If any cloudiness or
particulate matter is observed, the solution should be discarded.[8]
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» Aliquoting and Storage (Optional): For long-term storage, it is recommended to aliquot the
reconstituted solution into smaller, single-use sterile vials and freeze them at -20°C.[1][3]
This practice helps to avoid repeated freeze-thaw cycles which can degrade the peptide.[3]

[5]

Quality Control

The purity of Melanotan Il can be assessed using analytical techniques such as High-
Performance Liquid Chromatography (HPLC).[9][10] It is recommended to obtain a Certificate
of Analysis (COA) from the supplier to verify the purity and identity of the peptide.[11][12]

Visualizations
Experimental Workflow: Melanotan Il Reconstitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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